Cas no 110371-27-2 (5-(methoxycarbonyl)bicyclo3.2.1octane-1-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)bicyclo3.2.1octane-1-carboxylic acid
• CAS No: 110371-27-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD00830226
• CID: 1030180
• PubChem ID: 13761773
• Update Time: 2025-06-13

5-(methoxycarbonyl)bicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylic acid
• 5-methoxycarbonylbicyclo[3.2.1]octane-1-carboxylic acid
• 5-(methoxcarbonyl)bicyclo[3.3.1]nonane-1-carboxylic acid
• AGN-PC-00NVM8
• AK134251
• bicyclo[3.2.1]octane-1,5-dicarboxylic acid monomethyl ester
• KB-243890
• Oprea1_045954
• SureCN1567508
• 5-(methoxycarbonyl)bicyclo3.2.1octane-1-carboxylic acid
• EN300-9428677
• SCHEMBL1567508
• DTXSID10548706
• E77449
• CS-0217942
• 5-(Methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylicacid
• AS-82347
• DB-360179
• 110371-27-2

• MDL： MFCD00830226
• Inchi： 1S/C11H16O4/c1-15-9(14)11-4-2-3-10(7-11,5-6-11)8(12)13/h2-7H2,1H3,(H,12,13)
• InChI Key： WDMXFGRBVZYIIN-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCC(C(=O)O)(CC1)C2)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 5-(methoxycarbonyl)bicyclo3.2.1octane-1-carboxylic acid

Comprehensive Overview of 5-(methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylic acid (CAS No. 110371-27-2)

5-(methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylic acid (CAS No. 110371-27-2) is a bicyclic organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bicyclo[3.2.1]octane core, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug development, particularly in targeting neurological and metabolic disorders.

The compound's methoxycarbonyl and carboxylic acid functional groups contribute to its reactivity and versatility. These groups enable it to participate in various chemical reactions, such as esterification, amidation, and cyclization, which are critical for creating bioactive molecules. Recent studies highlight its role in the design of enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of sustainability and green chemistry, 5-(methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylic acid has garnered attention for its potential in eco-friendly synthesis routes. Researchers are exploring its use in catalysis and biodegradable materials, addressing global concerns about environmental impact. This aligns with the rising trend of green solvents and renewable feedstocks in chemical manufacturing.

From a commercial perspective, the compound's CAS No. 110371-27-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Its applications span pharmaceutical intermediates, flavor and fragrance chemistry, and material science. The demand for high-purity samples has also increased, driven by advancements in analytical techniques such as HPLC and NMR spectroscopy.

Another area of interest is the compound's potential in neuroscience research. Its bicyclic structure mimics certain natural products, making it a candidate for studying neurotransmitter pathways and neurodegenerative diseases. This connection to brain health and cognitive function resonates with current public health trends, where mental wellness and aging populations are hot topics.

In summary, 5-(methoxycarbonyl)bicyclo[3.2.1]octane-1-carboxylic acid (CAS No. 110371-27-2) is a multifaceted compound with broad applicability. Its chemical properties, combined with emerging research trends, position it as a key player in modern chemistry and life sciences. Whether for drug discovery, sustainable chemistry, or advanced materials, this compound continues to inspire innovation and scientific inquiry.